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Compound of Interest

Compound Name: Mandestrobin 2-Demethyl

Cat. No.: B15293664

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mandestrobin 2-Demethyl, systematically named 2-[2-[(2,5-
dimethylphenoxy)methyl]phenyl]-2-hydroxy-N-methylacetamide, is a chemical compound
closely related to the fungicide Mandestrobin. It is recognized as a metabolite and a key
intermediate in the synthesis of Mandestrobin. This guide provides a comprehensive overview
of its known chemical properties, analytical methodologies, and its relationship to the parent
compound, Mandestrobin. While extensive data is available for Mandestrobin, specific
experimental data for Mandestrobin 2-Demethyl is limited in publicly accessible literature.

Chemical Identity and Properties

Mandestrobin 2-Demethyl is characterized by the substitution of the methoxy group at the
alpha-carbon of the acetamide moiety in Mandestrobin with a hydroxyl group. This structural
change significantly alters its chemical and physical properties.

Table 1: Chemical Identifiers for Mandestrobin 2-Demethyl
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Identifier Value

2-[2-[(2,5-dimethylphenoxy)methyl]phenyl]-2-

UPAC Name hydroxy-N-methylacetamide

CAS Number 173662-85-6[1]

Molecular Formula C1sH21NO3[1]

Molecular Weight 299.36 g/mol [1]

Accurate Mass 299.1521[1]

SMILES CNC(=0)C(O)clccecc1COc2cec(C)ecc2Cl1]

InChl=1S/C18H21NO3/c1-12-8-9-13(2)16(10-
InChl 12)22-11-14-6-4-5-7-15(14)17(20)18(21)19-
3/h4-10,17,20H,11H2,1-3H3,(H,19,21)[1]

Table 2: Physicochemical Properties of Mandestrobin 2-Demethyl

Property Value Notes
Melting Point Data not available
Boiling Point Data not available

Expected to have different

solubility profile than

Solubility Data not available _
Mandestrobin due to the
presence of a hydroxyl group.
This suggests it is available in
Appearance Neat[2]

a pure, undiluted form.

Relationship to Mandestrobin

Mandestrobin 2-Demethyl is intrinsically linked to Mandestrobin, primarily in two ways: as a
precursor in its chemical synthesis and as a product of its metabolic degradation.

Role in Synthesis
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The synthesis of Mandestrobin, a methoxyacetamide fungicide, can involve a cyanohydrin
intermediate which is then converted to the final product. The hydrolysis of the nitrile group and
subsequent methylation are key steps. Mandestrobin 2-Demethyl represents the hydroxylated
intermediate before the final methylation of the alpha-carbon.
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Caption: Simplified synthesis pathway of Mandestrobin.

Metabolic Fate

In biological systems, Mandestrobin undergoes various metabolic transformations. O-
demethylation of the methoxy group on the side chain is a documented minor metabolic
pathway, leading to the formation of Mandestrobin 2-Demethyl. This process is part of the
broader degradation of the fungicide in organisms and the environment.
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Caption: Metabolic conversion of Mandestrobin.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Mandestrobin 2-Demethyl
are not readily available in the public domain. However, based on the analytical methods used
for Mandestrobin and its other metabolites, a general approach can be outlined.
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General Analytical Workflow

The analysis of Mandestrobin 2-Demethyl in various matrices (e.g., environmental samples,
biological tissues) would likely follow a standard procedure for pesticide residue analysis.
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Caption: General workflow for the analysis of Mandestrobin 2-Demethyl.

Methodological Details

o Extraction: Extraction from solid matrices is typically performed using an organic solvent
mixture, such as acetone/water.
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o Cleanup: Solid-phase extraction (SPE) is a common technique to remove interfering
substances from the extract before instrumental analysis.

 Instrumentation: High-performance liquid chromatography coupled with tandem mass
spectrometry (HPLC-MS/MS) is the method of choice for the sensitive and selective
determination of Mandestrobin and its metabolites.

o Chromatography: A C18 reversed-phase column is often used for separation.

o Mass Spectrometry: Detection is achieved by monitoring specific precursor and product
ion transitions in multiple reaction monitoring (MRM) mode for accurate quantification and
confirmation. While specific ion transitions for Mandestrobin 2-Demethyl are not
published, they can be determined by direct infusion of a standard into the mass
spectrometer.

Conclusion

Mandestrobin 2-Demethyl is a significant, albeit less studied, chemical entity in the context of
the fungicide Mandestrobin. Its role as a synthetic intermediate and a metabolite underscores
the importance of understanding its chemical properties and analytical behavior. While a
comprehensive dataset on its physicochemical properties is currently lacking in public
literature, established analytical techniques for related compounds provide a solid foundation
for its detection and quantification. Further research is warranted to fully characterize this
compound and its potential impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Mandestrobin 2-Demethyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293664#chemical-properties-of-mandestrobin-2-
demethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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